Cas no 178445-80-2 (2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)-)

2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)- is a chalcone derivative characterized by its α,β-unsaturated ketone structure. This compound features a conjugated system with electron-donating methoxy and hydroxyl substituents on the aromatic rings, enhancing its reactivity and potential for diverse chemical applications. Its (2E)-configuration ensures structural stability, while the polar functional groups improve solubility in organic solvents. The compound is of interest in synthetic organic chemistry due to its utility as an intermediate in the preparation of heterocyclic compounds and biologically active molecules. Its well-defined structure and functional group compatibility make it suitable for studies in medicinal chemistry and material science.
2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)- structure
178445-80-2 structure
Product Name:2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)-
CAS No:178445-80-2
MF:C17H16O4
MW:284.306545257568
MDL:MFCD06245366
CID:166674
PubChem ID:5708333
Update Time:2025-10-13

2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)-
    • (E)-3-(3,4-DIMETHOXYPHENYL)-1-(3-HYDROXYPHENYL)-1-PROPENONE
    • (E)-3-(3,4-DIMETHOXYPHENYL)-1-(3-HYDROXYPHENYL)PROP-2-EN-1-ONE
    • (E)-3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-2-propen-1-one
    • 3,4-Dimethoxy-3'-hydroxy chalcone
    • 3'-hydroxy-3,4-dimethoxychalcone
    • (E)-3,4-Dimethoxy-3^-hydroxychalcone
    • (2E)-3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one
    • Probes1_000191
    • W15740
    • 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)-
    • BDBM50236557
    • INUGQAHOPUVTAQ-SOFGYWHQSA-N
    • Probes2_000106
    • CHEMBL4087479
    • MFCD06245366
    • CS-D1245
    • AKOS005257471
    • 178445-80-2
    • MDL： MFCD06245366
    • Inchi： 1S/C17H16O4/c1-20-16-9-7-12(10-17(16)21-2)6-8-15(19)13-4-3-5-14(18)11-13/h3-11,18H,1-2H3/b8-6+
    • InChI Key： INUGQAHOPUVTAQ-SOFGYWHQSA-N
    • SMILES： O(C)C1C(=CC=C(/C=C/C(C2C=CC=C(C=2)O)=O)C=1)OC

Computed Properties

  • Exact Mass: 284.10500
  • Monoisotopic Mass: 284.104859
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.203
  • Boiling Point: 488.2°Cat760mmHg
  • Flash Point: 180.7°C
  • Refractive Index: 1.614
  • PSA: 55.76000
  • LogP: 3.30550

2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)- Security Information

  • Hazardous Material Identification： Xi

2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)- Customs Data

  • HS CODE：2914509090
  • Customs Data：

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D763458-100mg
2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)-
 178445-80-2 95%
100mg
 $185 2023-09-04
eNovation Chemicals LLC
D763458-250mg
2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)-
 178445-80-2 95%
250mg
 $105 2024-06-07
eNovation Chemicals LLC
D763458-1g
2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)-
 178445-80-2 95%
1g
 $170 2024-06-07
eNovation Chemicals LLC
D763458-5g
2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)-
 178445-80-2 95%
5g
 $530 2024-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1047943-250mg
(E)-3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-2-propen-1-one
 178445-80-2 98%
250mg
 ￥2012 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1047943-1g
(E)-3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-2-propen-1-one
 178445-80-2 98%
1g
 ￥6523 2023-04-15
Key Organics Ltd
SS-5289-1MG
(E)-3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one
 178445-80-2 >95%
1mg
 £37.00 2025-02-09
Key Organics Ltd
SS-5289-5MG
(E)-3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one
 178445-80-2 >95%
5mg
 £46.00 2025-02-09
Key Organics Ltd
SS-5289-10MG
(E)-3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one
 178445-80-2 >95%
10mg
 £63.00 2025-02-09
Key Organics Ltd
SS-5289-20MG
(E)-3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one
 178445-80-2 >95%
20mg
 ￡76.00 2023-04-17

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